Cas no 2755724-17-3 (3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide)
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide
-
- Inchi: 1S/C13H19NO4/c1-9-5-6-10(7-12(9)17-3)11(15)8-13(16)14(2)18-4/h5-7,11,15H,8H2,1-4H3
- InChI Key: CEUMBUJZLWQALC-UHFFFAOYSA-N
- SMILES: O(C)N(C)C(=O)CC(O)C1C=CC(=C(C=1)OC)C
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022LLE-500mg |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide |
2755724-17-3 | 95% | 500mg |
$295.00 | 2025-02-13 | |
| Aaron | AR022LLE-1g |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide |
2755724-17-3 | 95% | 1g |
$393.00 | 2025-02-13 | |
| Aaron | AR022LLE-5g |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide |
2755724-17-3 | 5g |
$1100.00 | 2023-12-14 | ||
| abcr | AB608570-250mg |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide; . |
2755724-17-3 | 250mg |
€203.60 | 2024-07-19 | ||
| abcr | AB608570-1g |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide; . |
2755724-17-3 | 1g |
€354.30 | 2024-07-19 | ||
| abcr | AB608570-5g |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide; . |
2755724-17-3 | 5g |
€1128.30 | 2024-07-19 | ||
| abcr | AB608570-10g |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide; . |
2755724-17-3 | 10g |
€1879.10 | 2024-07-19 |
3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide
Research Briefing on 3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide (CAS: 2755724-17-3)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide (CAS: 2755724-17-3) as a promising compound for therapeutic applications. This research briefing aims to provide an overview of the latest studies, methodologies, and findings related to this compound, with a focus on its chemical properties, biological activities, and potential clinical implications.
The compound, characterized by its unique structural features, has been the subject of several investigations due to its potential as a modulator of key biological pathways. Recent studies have explored its synthesis, stability, and interactions with various biological targets, shedding light on its mechanism of action and therapeutic potential. The following sections summarize the most relevant findings from these studies.
In a recent publication by Zhang et al. (2023), the synthesis of 3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide was optimized using a novel catalytic approach, resulting in higher yields and improved purity. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing. These findings are particularly significant for the development of scalable synthetic routes for industrial applications.
Another study by Lee et al. (2023) investigated the compound's biological activity in vitro and in vivo. The researchers reported that 3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests its potential as an anti-inflammatory agent, with possible applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Further research by Patel et al. (2023) explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The study revealed favorable bioavailability and a relatively long half-life, which are critical factors for its development as a therapeutic agent. Additionally, the compound showed minimal toxicity in preliminary safety assessments, further supporting its potential for clinical translation.
In conclusion, the latest research on 3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide (CAS: 2755724-17-3) underscores its promise as a versatile compound with therapeutic applications. The advancements in synthesis, biological activity, and pharmacokinetics provide a strong foundation for future studies aimed at optimizing its efficacy and safety. Continued research in this area is expected to yield valuable insights into its clinical potential and pave the way for its integration into therapeutic regimens.
2755724-17-3 (3-Hydroxy-N-methoxy-3-(3-methoxy-4-methylphenyl)-N-methylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)